Cas no 2072801-99-9 (Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 2072801-99-9
• MF: C₁₃H₁₉BO₄
• MW: 250.098564386368
• MDL: MFCD16994338
• CID: 4485470
• PubChem ID: 72219490
• Update Time: 2025-06-09

Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Hydroxy-4-methoxy phenyl boronic acid pinacol ester
• 5-Methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• 2-Hydroxy-4-methoxyphenylboronic acid pinacol ester
• CS-0189601
• 2072801-99-9
• BS-45552
• MB15422
• 2-Hydroxy-4-methoxy phenyl boronic acid pinacol ester, 95%
• E91268
• MFCD16994338

• MDL： MFCD16994338
• Inchi： 1S/C13H19BO4/c1-12(2)13(3,4)18-14(17-12)10-7-6-9(16-5)8-11(10)15/h6-8,15H,1-5H3
• InChI Key： FMDKJJUBQVDVBJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2O)OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 250.1376392g/mol
• Monoisotopic Mass: 250.1376392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9Ų

Additional information on Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2072801-99-9): An Overview

Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- (CAS No. 2072801-99-9) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a phenolic ring substituted with a methoxy group and a boron-containing dioxaborolane moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in various synthetic processes.

The methoxy group on the phenolic ring enhances the compound's solubility and stability, while the dioxaborolane moiety provides a reactive boron center that can participate in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active molecules and advanced materials. The ability to introduce aryl or vinyl groups through these couplings makes Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- an essential building block in the development of new pharmaceuticals and functional materials.

Recent research has highlighted the potential applications of this compound in drug discovery and development. For instance, studies have shown that derivatives of Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- exhibit promising anti-inflammatory and anticancer activities. A study published in the Journal of Medicinal Chemistry reported that a series of compounds derived from this scaffold demonstrated selective inhibition of COX-2 enzymes, which are key targets in the treatment of inflammatory diseases.

In another study published in the Journal of Organic Chemistry, researchers explored the use of Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- as a precursor for the synthesis of novel boron-containing polymers. These polymers exhibited enhanced thermal stability and mechanical properties compared to their non-boron counterparts. The unique electronic properties of the boron center also contributed to improved conductivity and optical performance in these materials.

The synthetic versatility of Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- has been further demonstrated through its use in multicomponent reactions (MCRs). MCRs are efficient methods for generating complex molecules with high atom economy and step economy. A recent study in Advanced Synthesis & Catalysis reported a one-pot synthesis of highly functionalized indoles using this compound as a key intermediate. The resulting indoles showed potent activity against various cancer cell lines and were identified as potential lead compounds for further drug development.

Beyond its applications in medicinal chemistry and materials science, Phenol, 5-methoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- has also found use in environmental chemistry. Researchers have explored its potential as a catalyst for the degradation of organic pollutants in water treatment processes. A study published in Environmental Science & Technology demonstrated that this compound could effectively catalyze the oxidation of recalcitrant organic compounds under mild conditions.

In summary, Phenol, 5-methoxy-2-(4,4，5，5-tetramethyl-1，3，2-dioxaborolan-2-y）-(CAS No. 2072801-99-9) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on new drug discovery projects and advanced material development. As ongoing research continues to uncover new properties and applications of this compound, Phenol， 5-methoxy - ２ - (４，４，５，５ - tetramethyl - １，３，２ - dioxaborolan - ２ - yl) - (CAS No. ２０７２８０１ - ９９ - ９) is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.